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Compound of Interest

Compound Name: Cyclopentanol

Cat. No.: B049286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of

cyclopentanol in a laboratory setting. The following sections detail the physical and chemical

properties, toxicological data, safe handling procedures, personal protective equipment

recommendations, first-aid measures, and disposal guidelines for cyclopentanol. This

information is intended to enable researchers, scientists, and drug development professionals

to conduct their work safely and responsibly.

Physicochemical and Hazard Properties of
Cyclopentanol
Cyclopentanol is a colorless, viscous liquid with a pleasant odor.[1] It is a flammable liquid and

presents a moderate health hazard upon exposure.[1] A summary of its key quantitative

properties is provided in the table below.
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Property Value Citations

Chemical Formula C₅H₁₀O [2][3]

Molecular Weight 86.13 g/mol [2][3]

Boiling Point
139-140 °C (at 1013 hPa / 760

mmHg)
[2][4][5]

Melting Point -19 °C [2][4][5]

Flash Point 51 °C (123.8 °F) [4][6]

Autoignition Temperature 375 °C (707 °F) [6][7]

Density 0.948 g/cm³ (at 20 °C) [8][9]

Vapor Density 2.97 (Air = 1.0) [10]

Solubility in Water

Slightly soluble / Moderately

soluble (~5 g/L at room

temperature)

[4][5][11]

NFPA 704 Rating
Health: 1, Flammability: 2,

Instability: 0
[1]

Toxicological Data
The toxicological properties of cyclopentanol have not been fully investigated.[6] However,

available data indicates that it can cause skin and eye irritation.[6][12] High concentrations of

its vapor may cause dizziness or lightheadedness.[6][12]

Test Type Species Route Value Citations

LD50 Rat Oral < 625 mg/kg [3][13]

LD50 Rabbit Dermal 133.64 mg/kg [3][13]

LC50
Leuciscus idus

melanotus (Fish)
- 1,490 mg/l (48 h) [14]

LC50
Daphnia magna

(Water flea)
- 1,100 mg/l (24 h) [14]
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Risk Assessment and Control
A thorough risk assessment should be conducted before handling cyclopentanol. The

following diagram illustrates a logical workflow for this process.
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Risk Assessment Workflow

Hierarchy of Controls

Identify Hazards
(Flammability, Irritation)

Evaluate Risks
(Exposure Potential, Severity)

Assess likelihood
and consequences

Implement Control Measures

Based on risk level

Review and Monitor
Effectiveness

Periodically and
after incidents

Engineering Controls
(Fume Hood, Ventilation)

Re-evaluate as needed

Elimination/
Substitution

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles)

Click to download full resolution via product page

Cyclopentanol Handling Risk Assessment Workflow
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Experimental Protocols for Safe Handling
While specific experimental protocols will vary, the following general procedures should be

followed when working with cyclopentanol:

Ventilation: Always handle cyclopentanol in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[6][12]

Ignition Sources: Keep cyclopentanol away from heat, sparks, open flames, and other

sources of ignition.[6][15] Use spark-proof tools and explosion-proof equipment.[6] Ground

and bond containers when transferring the material to prevent static discharge.[6]

Personal Protective Equipment (PPE): The following PPE should be worn when handling

cyclopentanol:

Eye Protection: Chemical safety goggles or a face shield are required.[6][14]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber with a thickness of

0.4 mm) and a lab coat or other protective clothing to prevent skin contact.[2][6]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator with organic vapor cartridges should be

used.[6]

Storage: Store cyclopentanol in a tightly closed container in a cool, dry, and well-ventilated

area away from incompatible substances such as strong oxidizing agents, acid chlorides,

and acid anhydrides.[4][6] This should be in a designated flammables area.[6]

Spill Response: In the event of a spill, immediately remove all sources of ignition.[6] Absorb

the spill with an inert material such as vermiculite, sand, or earth and place it in a suitable

container for disposal.[6] Ensure adequate ventilation of the area.[6]

First-Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure to cyclopentanol. The

following diagram outlines the recommended first-aid measures for different routes of

exposure.
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Routes of Exposure and First Aid

Cyclopentanol
Exposure

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Remove contaminated clothing.
Wash skin with soap and plenty of water.

Seek medical attention.

Flush eyes with water for at least 15 minutes.
Seek medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.
Seek medical attention.

Click to download full resolution via product page

First-Aid Procedures for Cyclopentanol Exposure

Disposal Guidelines
Cyclopentanol and its containers must be disposed of as hazardous waste.[8] Do not empty

into drains.[8] It is recommended to use a licensed professional waste disposal service.[14]

Unused and non-recyclable solutions should be offered to a licensed disposal company.[14]

Contaminated packaging should be handled in the same way as the substance itself.[8]

Incompatible Materials
Cyclopentanol is incompatible with the following materials:

Strong oxidizing agents[6][15]

Acid chlorides[6][15]

Acid anhydrides[6][15]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

Water spray can be used to cool fire-exposed containers, but a straight stream of water may

be ineffective and could spread the fire.[6]

Special Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[6] During a fire, irritating and highly toxic gases such as carbon

monoxide and carbon dioxide may be generated.[6]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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